Cas no 13238-64-7 (3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-1-phenylurea)

• Product Name: 3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-1-phenylurea
• CAS No: 13238-64-7
• MF: C₁₀H₉N₃O₂S₂
• MW: 267.327358961105
• MDL: MFCD00262974
• CID: 3059993
• PubChem ID: 3753792
• Update Time: 2025-04-21

3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Oxo-2-thioxo-thiazolidin-3-yl)-3-phenyl-urea
• 3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-1-phenylurea
• STK350626
• N-(4-OXO-2-THIOXO-1,3-THIAZOLIDIN-3-YL)-N'-PHENYLUREA
• BBL040535
• 13238-64-7
• AKOS000313248
• CS-0348952
• N-(4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL)-N'-PHENYLUREA
• 1-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)-3-phenylurea
• EN300-230549
• 1-(4-Oxo-2-thioxothiazolidin-3-yl)-3-phenylurea
• 1-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-3-phenylurea

• MDL： MFCD00262974
• Inchi： 1S/C10H9N3O2S2/c14-8-6-17-10(16)13(8)12-9(15)11-7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,12,15)
• InChI Key： HFRDTOICPKLHJO-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)NC(NC1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 267.01361889Da
• Monoisotopic Mass: 267.01361889Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas